Cas no 25496-16-6 (Ethanone,1-(butylphenyl)- (9CI))

• Product Name: Ethanone,1-(butylphenyl)- (9CI)
• CAS No: 25496-16-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 285745
• PubChem ID: 3015233
• Update Time: 2025-04-19

Ethanone,1-(butylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(butylphenyl)- (9CI)
• 1-(2-butylphenyl)ethanone
• 1-(Butylphenyl)ethan-1-one
• 25496-16-6
• SCHEMBL1131361
• EINECS 247-037-0
• NS00027901
• DTXSID30180182

• Inchi： 1S/C12H16O/c1-3-4-7-11-8-5-6-9-12(11)10(2)13/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： PLPLNIPMXUXDTF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1CCCC

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.5

Experimental Properties

• Density: 0.943
• Boiling Point: 268.2°Cat760mmHg
• Flash Point: 108.1°C
• Refractive Index: 1.501
• PSA: 17.07